![molecular formula C12H10N4O5 B3837564 1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole](/img/structure/B3837564.png)
1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole
Overview
Description
1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole, also known as DNBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DNBP is a heterocyclic compound that contains both nitrogen and oxygen atoms in its molecular structure. It has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole is not fully understood. However, it has been found to modulate the activity of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, neuroprotective, and anti-cancer properties. This compound has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been found to protect neurons from oxidative stress and apoptosis. In addition, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole has several advantages as a research tool. It is relatively easy to synthesize and purify, making it readily available for use in experiments. It has also been found to have low toxicity, making it a safer alternative to other compounds that have similar effects. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. In addition, this compound has been found to have some off-target effects, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on 1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole. One area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the identification of the exact mechanism of action of this compound, which can help to better understand its biochemical and physiological effects. Additionally, research can focus on the development of new derivatives of this compound with improved potency and selectivity. Finally, research can focus on the application of this compound in various disease models to further explore its therapeutic potential.
Conclusion
In conclusion, this compound is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. It has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects. This compound has been used in studies related to neuroprotection, inflammation, and cancer research. While there are some limitations to the use of this compound in lab experiments, it has several advantages as a research tool. There are several future directions for research on this compound, including the development of new synthesis methods, the identification of its mechanism of action, and the application of this compound in various disease models.
Scientific Research Applications
1-(2,4-dinitrobenzoyl)-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. This compound has been used in studies related to neuroprotection, inflammation, and cancer research.
properties
IUPAC Name |
(3,5-dimethylpyrazol-1-yl)-(2,4-dinitrophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O5/c1-7-5-8(2)14(13-7)12(17)10-4-3-9(15(18)19)6-11(10)16(20)21/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXXWWXJKCMHCQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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